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Compound of Interest

Compound Name: Boc-L-lle-OH

Cat. No.: B558499

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-tert-Butoxycarbonyl-L-isoleucine (Boc-
L-lle-OH), a critical amino acid derivative in synthetic chemistry. The document details its
physicochemical properties, spectroscopic data, and established experimental protocols for its
synthesis and application, particularly in the realm of peptide synthesis. This guide is intended
to be a valuable resource for professionals in drug development and chemical research.

Core Properties of Boc-L-lle-OH

Boc-L-lle-OH is a white to off-white crystalline powder.[1][2] It is a derivative of the essential
amino acid L-isoleucine where the alpha-amino group is protected by a tert-butoxycarbonyl
(Boc) group.[2] This protection strategy is fundamental in peptide synthesis, preventing
unwanted reactions of the amino group during the formation of peptide bonds.[2][3]

Physicochemical Data

The key quantitative properties of Boc-L-lle-OH are summarized in the table below for easy
reference and comparison.
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Property Value References
Molecular Formula C11H21NOa4 [4]
Molecular Weight 231.29 g/mol [4]
CAS Number 13139-16-7 [4]
Appearance White to off-white crystalline 1]
powder
Melting Point 66-69 °C [1]
Optical Rotation [a]20/D +2.7° (c=2, acetic acid) [1]

Soluble in methanol, DMSO,

Solubility and acetic acid. Insoluble in [1]
water.
pKa 4.03 + 0.22 (Predicted) [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of the identity and purity of Boc-L-lle-OH.
The following table summarizes key spectral data.
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Spectroscopic Method Key Data Points References

5:0.94 (t, J = 7.3 Hz, 3H), 0.98
(d, J = 7.0 Hz, 3H), 1.15-1.29
(m, 1H), 1.46 (s, 9H), 1.46-
1H NMR (500 MHz, CDCls) 154 (m. 1H), 1.83-1.99 ( [1]
.54 (m, 1H), 1.83-1.99 (m,
1H), 4.30 (dd, J = 8.9, 4.6 Hz,

1H), 5.02 (d, J = 8.9 Hz, 1H)

3:11.8,15.7, 25.0, 28.5, 37.9,
13C NMR (125 MHz, CDCl3) £6.0.80.2 155.9. 177 2 [1]

3292, 2967, 2934, 2880, 1713,
Infrared (IR) (cm™1) 1661, 1504, 1465, 1394, 1368, [1]
1242, 1159

m/z: [M-H]~ calculated for
C11H20NO4 230.13868, found [1]
230.13926

Mass Spectrometry (HRMS-
ESI)

Experimental Protocols

Detailed methodologies for the synthesis of Boc-L-lle-OH and its application in solid-phase
peptide synthesis are provided below.

Synthesis of Boc-L-lle-OH

This protocol describes a common method for the N-protection of L-isoleucine.
Materials:

L-isoleucine

1 M Sodium Hydroxide (NaOH) solution

Di-tert-butyl dicarbonate (Boc20)

Dioxane
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1 M Hydrochloric Acid (HCI)

Ethyl acetate (EtOAC)

Saturated brine solution

Anhydrous sodium sulfate (Naz2S0a)

Procedure:

Dissolve L-isoleucine (1.0 equiv) in 1 M NaOH solution and cool the mixture in an ice bath.[4]
o Slowly add a solution of Di-tert-butyl dicarbonate (1.2 equiv) in dioxane.[4]
 Stir the reaction mixture at ambient temperature for 24 hours.[4]

e Adjust the pH of the solution to 10 with 1 M NaOH and perform a phase separation with
ether.[4]

 Acidify the aqueous phase to pH 2 with 1 M HCI| and extract with ethyl acetate.[4]

o Combine the organic phases, wash with saturated brine, and dry over anhydrous sodium
sulfate.[4]

 Remove the solvent under reduced pressure to yield Boc-L-lle-OH. A typical yield is around
95%.[4]
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Synthesis of Boc-L-Ile-OH

L-Isoleucine Boc20 in Dioxane
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Workflow for the synthesis of Boc-L-lle-OH.
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Boc Solid-Phase Peptide Synthesis (SPPS)

Boc-L-lle-OH is a cornerstone of the Boc/Bzl strategy in SPPS. The following is a generalized
workflow for a single coupling cycle.

Materials and Reagents:

e Resin (e.g., Merrifield or PAM resin)

e Boc-protected amino acids (e.g., Boc-L-lle-OH)
e Dichloromethane (DCM)

 Trifluoroacetic acid (TFA)
 Diisopropylethylamine (DIEA)

e Coupling reagents (e.g., HBTU, HATU)

e N,N-Dimethylformamide (DMF)

General SPPS Cycle:

o Deprotection: The Boc protecting group of the resin-bound amino acid is removed using a
solution of TFA in DCM (typically 50%).[5]

o Neutralization: The resulting trifluoroacetate salt is neutralized to the free amine. In modern
protocols, this is often done in situ during the coupling step by adding a base like DIEA to the
coupling mixture.[6][7]

o Coupling: The next Boc-protected amino acid (e.g., Boc-L-lle-OH) is activated with a
coupling reagent (like HBTU or HATU) and added to the resin to form the new peptide bond.

[6]

e Washing: The resin is thoroughly washed with DMF and DCM to remove excess reagents
and byproducts before the next cycle begins.[6]

This cycle is repeated until the desired peptide sequence is assembled.
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Boc-SPPS Cycle
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Generalized workflow for a single Boc-SPPS cycle.
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Applications in Research and Drug Development

Boc-L-lle-OH is a fundamental building block in the chemical synthesis of peptides.[3] Its
applications are widespread in:

o Peptide Synthesis: It is a key component for introducing isoleucine residues into peptide
chains during solid-phase and solution-phase synthesis.[2][3] The Boc protecting group's
acid lability allows for selective deprotection without affecting many common side-chain
protecting groups.[8]

» Drug Development: Synthetic peptides and peptidomimetics are a significant class of
therapeutics. Boc-L-lle-OH is used in the synthesis of peptide-based drug candidates for
various diseases.[3][7]

» Biotechnology and Medicinal Chemistry: It is used to create modified proteins and enzyme
inhibitors, aiding in the study of protein structure and function.[3]

Conclusion

Boc-L-lle-OH is an indispensable reagent for researchers and professionals in the fields of
peptide chemistry, drug discovery, and biotechnology. Its well-defined properties and
established synthetic protocols, particularly the robust Boc-SPPS methodology, enable the
precise and efficient construction of complex peptide molecules. This guide serves as a
foundational resource, providing the essential data and procedural knowledge required for the
effective utilization of Boc-L-lle-OH in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(Boc-L-lle-OH)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558499#boc-I-ile-oh-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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